Cas no 63704-44-9 (Potassium 3-phenylpropiolate)

• Product Name: Potassium 3-phenylpropiolate
• CAS No: 63704-44-9
• MF: C₉H₅KO₂
• MW: 184.233103513718
• CID: 1094754
• PubChem ID: 23688297
• Update Time: 2025-11-02

Potassium 3-phenylpropiolate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-phenylpropiolate
• potassium;3-phenylprop-2-ynoate
• 63704-44-9
• SCHEMBL2281379
• Potassium3-phenylpropiolate

• Inchi： 1S/C9H6O2.K/c10-9(11)7-6-8-4-2-1-3-5-8;/h1-5H,(H,10,11);/q;+1/p-1
• InChI Key： PMMFRMJEKFRTOT-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C#CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 183.99266088g/mol
• Monoisotopic Mass: 183.99266088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Potassium 3-phenylpropiolate

Potassium 3-phenylpropiolate (CAS No. 63704-44-9): Properties, Applications, and Market Insights

Potassium 3-phenylpropiolate (CAS No. 63704-44-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This potassium salt of 3-phenylpropiolic acid is widely used in pharmaceutical intermediates, organic synthesis, and material science. With the growing demand for high-performance chemical reagents, Potassium 3-phenylpropiolate has become a key player in research and industrial applications.

The molecular structure of Potassium 3-phenylpropiolate features a phenyl group attached to a propiolate moiety, which is stabilized by the potassium ion. This configuration imparts remarkable reactivity, making it an excellent building block for complex organic molecules. Researchers often utilize this compound in cross-coupling reactions, where its alkyne functionality serves as a crucial linker in constructing advanced molecular architectures.

In the pharmaceutical industry, Potassium 3-phenylpropiolate is frequently employed as a precursor for active pharmaceutical ingredients (APIs). Its ability to participate in diverse chemical transformations makes it invaluable for synthesizing drug candidates with enhanced bioactivity. Recent studies have explored its potential in developing anti-inflammatory agents and neuroprotective compounds, aligning with current healthcare trends focusing on chronic disease management.

Material scientists have also recognized the potential of Potassium 3-phenylpropiolate CAS 63704-44-9 in designing advanced polymeric materials. Its incorporation into polymer chains can improve thermal stability and mechanical properties, addressing the increasing demand for high-performance materials in electronics and aerospace applications. This aligns perfectly with the global push toward sustainable material development and green chemistry initiatives.

The synthesis of Potassium 3-phenylpropiolate typically involves the reaction of 3-phenylpropiolic acid with potassium hydroxide under controlled conditions. This process has been optimized in recent years to achieve higher yields and purity levels, responding to the industry's need for cost-effective production methods. Quality control measures ensure that the final product meets the stringent requirements of pharmaceutical-grade chemicals and research applications.

From a market perspective, the demand for Potassium 3-phenylpropiolate 63704-44-9 has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. The Asia-Pacific market has emerged as a significant consumer, driven by expanding research and development activities and increasing investments in fine chemical production. Market analysts project continued growth as applications in drug discovery and material science expand further.

Storage and handling of Potassium 3-phenylpropiolate require standard precautions for organic salts. It should be kept in a cool, dry environment, protected from moisture and direct sunlight. These storage conditions maintain the compound's stability and shelf life, ensuring consistent performance in various applications. Researchers and industrial users frequently search for optimal storage conditions for Potassium 3-phenylpropiolate to maintain product integrity.

Recent advancements in analytical techniques have enabled more precise characterization of Potassium 3-phenylpropiolate CAS No. 63704-44-9. Modern spectroscopic methods, including NMR and mass spectrometry, provide detailed structural information, facilitating quality assurance and research applications. These technological improvements have contributed to the compound's growing popularity in cutting-edge chemical research.

The environmental profile of Potassium 3-phenylpropiolate has also been a subject of recent investigation. As industries move toward greener chemical processes, understanding the ecological impact of specialty chemicals has become crucial. Studies indicate that proper waste management protocols can effectively mitigate any potential environmental concerns associated with this compound.

Looking ahead, the future of Potassium 3-phenylpropiolate appears promising. Ongoing research into its applications in medicinal chemistry and advanced materials continues to uncover new possibilities. The compound's versatility and the growing demand for specialty organic intermediates suggest that its market significance will only increase in the coming years.

For researchers and industry professionals seeking high-quality Potassium 3-phenylpropiolate, it's essential to source from reputable suppliers who can provide comprehensive technical data and consistent product quality. The availability of custom synthesis services and bulk quantities has made this compound more accessible to various sectors, further driving its adoption across multiple industries.

In conclusion, Potassium 3-phenylpropiolate (CAS 63704-44-9) represents an important chemical building block with diverse applications in modern chemistry. Its unique properties, combined with growing industrial needs, position it as a valuable compound in pharmaceutical development, material science, and organic synthesis. As research continues to explore its potential, this potassium salt is likely to play an increasingly significant role in addressing current and future chemical challenges.